
Personal protective equipment for handling 1-
Pyrrolidino-1-cyclopentene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Pyrrolidino-1-cyclopentene

Cat. No.: B128113 Get Quote

Essential Safety and Handling Guide for 1-
Pyrrolidino-1-cyclopentene
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Pyrrolidino-1-cyclopentene
(CAS: 7148-07-4). The following protocols are designed to ensure a safe laboratory

environment and minimize risks associated with this chemical.

Chemical and Physical Properties

Property Value

Molecular Formula C₉H₁₅N[1]

Molecular Weight 137.22 g/mol [2]

Appearance Clear brown to light yellow/orange liquid[1][3]

Boiling Point
93 °C at 16 mmHg[1] / 100-110 °C at 15

mmHg[4]

Density 0.941 - 0.95 g/mL at 25 °C[1][4]

Flash Point 46 - 47 °C[3]

Storage Temperature 2 - 8 °C[1]
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Hazard Identification and Classification

1-Pyrrolidino-1-cyclopentene is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[2][3][5] Ingestion may lead to gastrointestinal irritation, and inhalation of

vapors can cause dizziness or suffocation.[3]

GHS Hazard Statement Code Description

Flammable liquids H226
Flammable liquid and vapour.

[2][5]

Skin corrosion/irritation H315 Causes skin irritation.[2][5]

Serious eye damage/eye

irritation
H319

Causes serious eye irritation.

[2][5]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[2][5]

Operational Plan: Handling and Storage
Adherence to the following step-by-step procedures is mandatory for the safe handling and

storage of 1-Pyrrolidino-1-cyclopentene.

I. Engineering Controls and Workstation Setup

Ventilation: Always handle this chemical in a well-ventilated area.[3] A certified chemical

fume hood is required.

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[3][6]

Ignition Sources: Eliminate all potential ignition sources. Keep away from heat, sparks, open

flames, and hot surfaces.[3][5] Use spark-proof tools and explosion-proof equipment.[3]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[5]

II. Personal Protective Equipment (PPE) Selection and Use
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A risk assessment should always be performed to determine the appropriate level of PPE. The

following provides a general guideline.

Risk Assessment

PPE Selection

Final Check

Start: Handling
1-Pyrrolidino-1-cyclopentene

Potential for
splashing?

Wear chemical safety goggles
or face shield (EN166)

Wear appropriate
protective gloves and clothing

No

Adequate
ventilation?

Use NIOSH/MSHA approved
respirator if ventilation is inadequate

No

Work in fume hood.
No respirator required.

Yes

Proceed with
experiment

Click to download full resolution via product page

PPE Selection Workflow for Handling 1-Pyrrolidino-1-cyclopentene.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][5] A face

shield may be necessary if there is a significant splash hazard.

Skin Protection:

Gloves: Wear appropriate protective gloves.[3] Gloves must be inspected prior to use. Use

proper glove removal technique to avoid skin contact.
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Clothing: Wear appropriate protective clothing to prevent skin exposure.[3] An impervious

lab coat is recommended.

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[6] A respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88 standards must be followed.[3]

III. Handling Procedure

Avoid contact with eyes, skin, and clothing.[3]

Wash hands thoroughly after handling and before breaks.[3][5]

Do not eat, drink, or smoke in the work area.

Keep containers tightly closed when not in use.[3][5]

IV. Storage

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep away from heat, sparks, and flame.[3] Store in a designated flammables area.[3]

Store in a refrigerator suitable for flammable materials.[3]

Emergency and Disposal Plan
I. First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get immediate medical attention.[3]

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[2][3]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get immediate medical aid.[3]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get immediate medical aid.[3]

II. Accidental Release Measures

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[3]

Containment: Use a spark-proof tool.[3] Absorb the spill with sand, dry lime, or soda ash and

place it in a closed container for disposal.[3] A vapor-suppressing foam may be used to

reduce vapors.[3]

PPE: Use proper personal protective equipment as indicated in the section above.

III. Disposal

Waste Characterization: Dispose of contents and container in accordance with all local,

regional, national, and international regulations. The user is responsible for determining if the

material is a hazardous waste at the time of disposal.

Container Disposal: Empty containers retain product residue (liquid and/or vapor) and can be

dangerous.[3] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty

containers to heat, sparks, or open flames.[3]

Chemical Disposal: Chemical waste should be disposed of through a licensed waste

disposal company. Do not let the product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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